Benzonitrile, 4-[[3,5-bis(trifluoromethyl)phenyl]methoxy]-2-fluoro-

• Molecular Formula: C16H8F7NO
• Molecular Weight: 363.23 g/mol
• IUPAC Name: 4-[[3,5-bis(trifluoromethyl)phenyl]methoxy]-2-fluorobenzonitrile
• InChI: InChI=1S/C16H8F7NO/c17-14-6-13(2-1-10(14)7-24)25-8-9-3-11(15(18,19)20)5-12(4-9)16(21,22)23/h1-6H,8H2
• InChI Key: VXVQUGGKYMPYKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)F)C#N

Description

Benzonitrile, 4-[[3,5-bis(trifluoromethyl)phenyl]methoxy]-2-fluoro- is a useful research compound. Its molecular formula is C16H8F7NO and its molecular weight is 363.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

As described for example 1a, 2-fluoro-4-hydroxy-benzonitrile (1.5 g, 10.5 mmol) [using 3,5-bis(trifluoromethyl)benzylbromide instead of 3-fluorobenzylbromide] was converted to the title compound (3.8 g, 99%) which was obtained as a white solid. MS: m/e=363.0 (M+).